A sequentially activated bioluminescent probe for observation of cellular H2O2 production induced by cysteine†
Chemical Communications Pub Date: 2021-09-03 DOI: 10.1039/D1CC04015D
Abstract
We report herein a caged luciferin probe Cy-Hy as a sequentially activated probe to selectively and sensitively sense L-Cys and H2O2. The probe displayed fluorescence and bioluminescence responses toward the two analytes. Utilizing the present probe, cellular excess L-Cys-induced H2O2 up-regulation was observed for the first time in living MDA-MB-231 cells.
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Journal Name：Chemical Communications
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CAS no.: 89640-58-4
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